Cas no 32910-58-0 (4-(heptylsulfanyl)benzoic acid)

• Product Name: 4-(heptylsulfanyl)benzoic acid
• CAS No: 32910-58-0
• MF: C₁₄H₂₀O₂S
• MW: 252.372403144836
• CID: 917385
• PubChem ID: 283547
• Update Time: 2025-04-19

4-(heptylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(heptylsulfanyl)benzoic acid
• 4-(heptylthio)Benzoic acid
• A22594
• 32910-58-0
• NSC-138409
• DA-22198
• 4-(heptylthio)Benzoicacid
• AKOS009263145
• NSC138409
• Z362810752
• DTXSID90300703
• 4-heptylsulfanylbenzoic acid
• EN300-1074171
• CS-0231211

• Inchi： 1S/C14H20O2S/c1-2-3-4-5-6-11-17-13-9-7-12(8-10-13)14(15)16/h7-10H,2-6,11H2,1H3,(H,15,16)
• InChI Key： LFIZZGOLWFBCNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 252.1185
• Monoisotopic Mass: 252.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 392.8°C at 760 mmHg
• Flash Point: 191.4°C
• Refractive Index: 1.552
• PSA: 37.3